BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Methylhexanamide: A Technical Overview for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-Methylhexanamide
CAS No.: 3418-05-1
Cat. No.: B1216667
Get Quote
. J

For immediate use by researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N-Methylhexanamide, a simple
aliphatic amide. The document details its chemical and physical properties, identifies
commercial suppliers, and outlines key experimental characterization techniques. Due to its
likely role as a chemical intermediate, publicly available information on specific biological
activities or signaling pathways is limited.

Commercial Suppliers

N-Methylhexanamide is available from various chemical suppliers, catering to research and
development needs. The following table summarizes a selection of commercial sources.
Please note that availability and product specifications are subject to change and should be
confirmed with the respective suppliers.
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Supplier Name Website Notes
American Custom Chemicals (Not directly provided in Listed as a supplier on
Corporation search) LookChem.
Wuhan TCASChem (Not directly provided in Listed as a supplier on
Technology Co., Ltd. search) ChemicalBook.
A directory of chemical
LookChem --INVALID-LINK-- _
suppliers.
] A directory of chemical
ChemicalBook --INVALID-LINK-- _
suppliers.
_ _ Lists several chemical
PubChem pubchem.ncbi.nlm.nih.gov
vendors.
) A directory of chemical
Guidechem --INVALID-LINK--

suppliers.

Quantitative Data

The following table summarizes the key quantitative data for N-Methylhexanamide, compiled
from various chemical databases.
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Property Value Source(s)

PubChem, LookChem,
Molecular Formula C7H1sNO

Guidechem[1][2][3]
. PubChem, LookChem,

Molecular Weight 129.20 g/mol )
Guidechem[1][2][3]
PubChem, LookChem,

CAS Number 3418-05-1 _
Guidechem[1][2][3]

Density 0.861 g/cm?3 LookChem[2]

Boiling Point 225.7 °C at 760 mmHg LookChem|[2]

Flash Point 122.3°C LookChem[2]

Vapor Pressure 0.0854 mmHg at 25 °C LookChem[2]

LogP 2.15300 LookChem|[2]

Experimental Protocols
Synthesis of N-Methylhexanamide

While a detailed, step-by-step experimental protocol for the synthesis of N-Methylhexanamide
is not readily available in the public domain, the general synthesis is a straightforward
amidation reaction. The most common methods involve the reaction of hexanoic acid or its
derivatives with methylamine.

General Reaction Scheme:

e From Hexanoic Acid: Hexanoic acid can be reacted directly with methylamine, often at
elevated temperatures and with the removal of water to drive the reaction to completion.

» From Hexanoyl Chloride: A more reactive approach involves the conversion of hexanoic acid
to hexanoyl chloride, which then readily reacts with methylamine, typically in the presence of
a base to neutralize the HCI byproduct.

A representative workflow for the synthesis of N-Methylhexanamide is illustrated in the
diagram below.
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Method 2: From Hexanoyl Chloride

(Base (e.0., Pyridine)]
. —» .
Methylamine N-Methylhexanamide
—»[ SOCl or (COCl)2 )—» Hexanoyl Chloride

Method 1: From Hexanoic Acid
Methylamine
Heat .
(with water removal) R ENE LS

Click to download full resolution via product page

Caption: General synthesis workflows for N-Methylhexanamide.

Characterization: *H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for the structural
characterization of N-Methylhexanamide.

Experimental Data:

A published *H NMR spectrum for N-Methylhexanamide in CDCls at 30 °C (400 MHz) shows
the following characteristic peaks:
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0 0.85 (t, J = 7.0 Hz, 3H, CHs): A triplet corresponding to the terminal methyl group of the
hexyl chain.

0 1.2-1.3 (m, 4H, methylene): A multiplet for the two methylene groups furthest from the
carbonyl group.

0 1.5-1.6 (m, 2H, methylene): A multiplet for the methylene group beta to the carbonyl group.

0 2.13 (t, J = 7.8 Hz, 2H, CH2CO): A triplet for the methylene group alpha to the carbonyl
group.

0 2.76 (d, J = 4.8 Hz, 3H, NHCHS3): A doublet for the methyl group attached to the nitrogen.

0 5.90 (br s, 1H, NH): A broad singlet for the amide proton.

Biological Activity and Signaling Pathways

Extensive searches of publicly available scientific literature and databases did not yield any
specific information regarding the biological activity or involvement in signaling pathways of N-
Methylhexanamide. It is likely that this compound is primarily used as a chemical intermediate
in the synthesis of more complex molecules and has not been a focus of biological research.

Mandatory Visualization

The following diagram illustrates a general experimental workflow for the synthesis and
purification of N-Methylhexanamide.
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Caption: Experimental workflow for N-Methylhexanamide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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